Cas no 111047-29-1 (2-Iodo-N-1,10-phenanthrolin-5-ylacetamide)

2-Iodo-N-1,10-phenanthrolin-5-ylacetamide is a specialized organic compound featuring a phenanthroline core functionalized with an iodoacetamide group. This structure imparts unique reactivity, making it valuable in coordination chemistry and as a precursor for synthesizing metal-chelating ligands. The iodine substituent enhances its utility in cross-coupling reactions, while the phenanthroline moiety provides strong binding affinity for transition metals, facilitating applications in catalysis and molecular recognition. Its well-defined reactivity profile and stability under standard conditions make it suitable for controlled functionalization in complex molecular architectures. Researchers may employ it in designing sensors, catalysts, or bioactive molecules, leveraging its dual functional groups for tailored modifications.

2-Iodo-N-1,10-phenanthrolin-5-ylacetamide structure

111047-29-1 structure

Product Name:2-Iodo-N-1,10-phenanthrolin-5-ylacetamide

CAS No:111047-29-1

MF:C₁₄H₁₀N₃OI

MW:363.153

CID:2606566

Update Time:2025-06-23

2-Iodo-N-1,10-phenanthrolin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-iodo-N-(1,10-phenanthrolin-5-yl)acetamide
- 2-Iodo-N-1,10-phenanthrolin-5-ylacetamide

2-Iodo-N-1,10-phenanthrolin-5-ylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I865835-50mg	2-Iodo-N-1,10-phenanthrolin-5-ylacetamide	111047-29-1		50mg	$224.00	2023-05-18
TRC	I865835-250mg	2-Iodo-N-1,10-phenanthrolin-5-ylacetamide	111047-29-1		250mg	$994.00	2023-05-18
TRC	I865835-500mg	2-Iodo-N-1,10-phenanthrolin-5-ylacetamide	111047-29-1		500mg	$ 1200.00	2023-09-07
Crysdot LLC	CD11351759-1g	2-Iodo-N-(1,10-phenanthrolin-5-yl)acetamide	111047-29-1	97%	1g	$1340	2024-07-18

2-Iodo-N-1,10-phenanthrolin-5-ylacetamide Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Additional information on 2-Iodo-N-1,10-phenanthrolin-5-ylacetamide

Professional Introduction to Compound with CAS No. 111047-29-1 and Product Name: 2-Iodo-N-1,10-phenanthrolin-5-ylacetamide

The compound with the CAS number 111047-29-1 and the product name 2-Iodo-N-1,10-phenanthrolin-5-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of 2-Iodo-N-1,10-phenanthrolin-5-ylacetamide incorporates a phenanthroline core, which is a well-documented scaffold in the development of bioactive molecules. This particular derivative has been extensively studied for its pharmacological properties, particularly in the context of targeting specific biological pathways.

In recent years, the interest in 2-Iodo-N-1,10-phenanthrolin-5-ylacetamide has surged due to its role as a key intermediate in synthesizing novel therapeutic agents. The presence of an iodine atom at the 2-position of the phenanthroline ring enhances its reactivity, making it a valuable building block for further chemical modifications. These modifications can be tailored to optimize biological activity, solubility, and metabolic stability, which are critical factors in drug development. The compound's versatility has been leveraged in various research projects aimed at addressing unmet medical needs.

One of the most compelling aspects of 2-Iodo-N-1,10-phenanthrolin-5-ylacetamide is its potential as an inhibitor of certain enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on kinases and other targets relevant to these conditions. For instance, research published in leading journals has highlighted the compound's ability to modulate signaling pathways involved in cell proliferation and survival. These findings have opened up new avenues for therapeutic intervention and have sparked further investigation into its mechanistic details.

The synthesis of 2-Iodo-N-1,10-phenanthrolin-5-ylacetamide involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the functionalization of the phenanthroline core followed by iodination at the desired position. The introduction of the acetamide moiety at the 5-position further refines the molecule's pharmacophore. This synthetic route has been optimized to ensure high yield and purity, making it suitable for both laboratory-scale investigations and industrial production.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 2-Iodo-N-1,10-phenanthrolin-5-ylacetamide's properties. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. These computational approaches complement experimental work by predicting potential drug-like characteristics and identifying optimal modifications. Such integrative strategies are becoming increasingly prevalent in modern drug discovery pipelines.

The pharmacokinetic profile of 2-Iodo-N-1,10-phenanthrolin-5-ylacetamide is another area of active investigation. Researchers are exploring ways to enhance its bioavailability and reduce toxicity through structural modifications. For example, alterations to the substituents on the phenanthroline ring can influence metabolic pathways and distribution within the body. Understanding these dynamics is crucial for translating preclinical findings into clinical success.

In conclusion, 2-Iodo-N-1,10-phenanthrolin-5-ylacetamide represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable asset in medicinal chemistry research. As our understanding of its properties continues to evolve, so too will its potential as a therapeutic agent. Ongoing studies aim to unlock new therapeutic possibilities and refine synthetic methodologies for this versatile compound.